2-[(1H-benzimidazol-2-ylamino)methyl]-4-chlorophenol

• IUPAC Name: 2-[(1H-benzimidazol-2-ylamino)methyl]-4-chlorophenol
• InChI: InChI=1S/C14H12ClN3O/c15-10-5-6-13(19)9(7-10)8-16-14-17-11-3-1-2-4-12(11)18-14/h1-7,19H,8H2,(H2,16,17,18)
• InChI Key: CICSCGMRUIMBNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NCC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C14H12ClN3O
• Molecular Weight: 273.72 g/mol

Description

The compound “2-[(1H-benzimidazol-2-ylamino)methyl]-4-chlorophenol” is likely a benzimidazole derivative. Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring, which is a five-member ring containing a nitrogen atom, 4 carbon atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a benzimidazole group attached to a phenol group via a methylene (-CH2-) bridge, with an additional chlorine atom attached to the phenol ring. The exact structure would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

As a benzimidazole derivative, this compound might be expected to participate in reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The presence of the phenol group could make the compound more reactive due to the electron-donating nature of the hydroxyl (-OH) group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. In general, benzimidazole derivatives are solid at room temperature. They may have varying solubility in different solvents, depending on the presence and position of different functional groups.

Scientific Research Applications

Comprehensive Analysis of 2-[(1H-Benzimidazol-2-ylamino)methyl]-4-chlorophenol Applications

Vibrational Spectroscopy and Quantum Computational Studies: The compound’s optimized geometrical structure, electronic, and vibrational features have been extensively studied using quantum computational methods. Vibrational spectroscopy, particularly Fourier-transform infrared spectroscopy (FT-IR) and Raman spectroscopy, has been employed to characterize the fundamental modes of the compound. .

Molecular Docking Studies: Molecular docking studies have been conducted to predict the binding of this compound to various proteins. This is particularly relevant in drug discovery, where the interaction between small molecules and proteins can lead to the development of new pharmaceuticals. .

Nonlinear Optical (NLO) Properties: Research has expanded into the computation of first-order hyperpolarizability to predict the compound’s nonlinear optical characteristics. .

Ethylene Oligomerization Catalysts: The compound has been used to synthesize novel Ni(II) complexes, which serve as highly active catalysts for ethylene oligomerization. This process is significant for producing linear olefins used in detergents, plasticizers, and synthetic lubricants. .

Antibacterial Activity: Benzimidazole derivatives, including this compound, have shown activity against various bacterial diseases. .

Biological Activity Studies: The compound’s structure, containing the benzimidazole moiety, is associated with significant biological activities. It has been found that derivatives with two benzimidazole rings, similar to this compound, exhibit enhanced biological activities. .

Solvent Effects on UV-Vis Spectrum: The UV-visible spectrum of the compound and the effects of different solvents have been investigated. .

Computational Chemistry for Drug Design: The compound’s electronic structure has been analyzed using computational chemistry techniques, aiding in the design of potential drug candidates. .

Mechanism of Action

Target of Action

The primary target of 2-[(1H-benzimidazol-2-ylamino)methyl]-4-chlorophenol is the tubulin proteins . Tubulin proteins are crucial for the formation of microtubules, which are essential components of the cell’s cytoskeleton and play a vital role in cell division .

Mode of Action

The compound binds to the tubulin proteins, disrupting the assembly of microtubules and the formation of spindles at cell division . This disruption leads to the malsegregation of chromosomes, causing aneugenic effects .

Biochemical Pathways

The compound’s interaction with tubulin proteins affects the cell division process, leading to aneuploidy and polyploidy in germ cells and somatic cells . This disruption of normal cell division can lead to various downstream effects, including potential teratogenic effects .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve disruption of normal cell division due to its interaction with tubulin proteins . This can lead to aneuploidy and polyploidy in both germ cells and somatic cells . In addition, the compound has been found to have potential teratogenic effects .

Safety and Hazards

The safety and hazards associated with this compound are not known without specific studies. As with all chemicals, it should be handled with appropriate safety precautions to avoid ingestion, inhalation, or contact with skin or eyes.

Future Directions

The future directions for research on this compound would depend on its specific properties and potential applications. If it shows promising biological activity, it could be investigated further as a potential pharmaceutical. Alternatively, if it has interesting chemical reactivity, it could be studied in the context of synthetic chemistry.